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CAS No.: 31539-84-1

Cat. No.: B1598871

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides an in-depth exploration of 4-Mercapto-4-methyl-2-pentanol (CAS No:

31539-84-1), a sulfur-containing secondary alcohol. While primarily recognized for its potent

aroma and applications in the flavor and fragrance industry, its unique chemical structure

presents functionalities of interest to the broader chemical and pharmaceutical research

communities. This document will cover the essential physicochemical properties, plausible

synthetic pathways, analytical characterization, safety and handling protocols, and a discussion

of its current and potential applications, with a focus on its role as a chemical intermediate.

Introduction and Chemical Identity
4-Mercapto-4-methyl-2-pentanol, with the IUPAC name 4-methyl-4-sulfanylpentan-2-ol, is a

chiral molecule possessing both a hydroxyl and a thiol functional group.[1] The presence of a

tertiary thiol attached to a quaternary carbon and a secondary alcohol makes it a unique

bifunctional molecule. Its organoleptic properties are characterized by a strong sulfurous and

weakly fruity odor, which has led to its use in trace amounts to enhance meaty and savory
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flavors in food products.[2] Beyond its sensory characteristics, the reactivity of the thiol and

alcohol groups offers potential for its use in more complex organic syntheses.

Key Chemical Identifiers:

Identifier Value

CAS Number 31539-84-1[1]

Molecular Formula C₆H₁₄OS[1][3]

Molecular Weight 134.24 g/mol [3]

IUPAC Name 4-methyl-4-sulfanylpentan-2-ol[1]

SMILES CC(O)CC(C)(C)S[3]

InChI
1S/C6H14OS/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-

3H3[3]

Below is a 2D representation of the chemical structure of 4-Mercapto-4-methyl-2-pentanol.

4-Methyl-4-hydroxy-2-pentanone Reduction
(e.g., NaBH₄) 4-Methyl-2,4-pentanediol Activation of Tertiary -OH

(e.g., HBr) 4-Bromo-4-methyl-2-pentanol Thiolation
(e.g., NaSH) 4-Mercapto-4-methyl-2-pentanol

Click to download full resolution via product page

Caption: Proposed Synthetic Workflow for 4-Mercapto-4-methyl-2-pentanol

Analytical Characterization
Comprehensive, experimentally-derived spectroscopic data for 4-Mercapto-4-methyl-2-
pentanol is not readily available in public databases. However, based on its structure, the

following spectral characteristics can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A predicted ¹H NMR spectrum in D₂O (700 MHz) is available. Key expected signals

would include:
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A doublet for the methyl group adjacent to the secondary alcohol.

A multiplet for the proton on the carbon bearing the hydroxyl group.

Singlets for the two methyl groups on the quaternary carbon.

A signal for the thiol proton (which may be broad and its chemical shift concentration-

dependent).

Signals for the methylene protons.

¹³C NMR: Based on the structure of the parent alcohol, 4-methyl-2-pentanol, characteristic

peaks for the different carbon environments would be expected. The presence of the sulfur

atom would induce shifts in the adjacent carbon signals.

Infrared (IR) Spectroscopy:

A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H

stretching of the alcohol.

A weak absorption band around 2550-2600 cm⁻¹ for the S-H stretching of the thiol.

C-H stretching absorptions in the 2850-3000 cm⁻¹ region.

C-O stretching absorption around 1000-1200 cm⁻¹.

Mass Spectrometry (MS):

The molecular ion peak (M⁺) would be expected at m/z = 134.

Common fragmentation patterns for alcohols include the loss of water (M-18) and alpha-

cleavage. [4]For 4-Mercapto-4-methyl-2-pentanol, alpha-cleavage could result in the loss

of an ethyl group or a propylthiol radical.

Fragmentation involving the thiol group could include the loss of H₂S (M-34).

Applications and Relevance in Drug Development
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Currently, the primary application of 4-Mercapto-4-methyl-2-pentanol is as a flavoring agent

in the food industry. [2][5]It has been designated as Generally Recognized as Safe (GRAS) by

the Flavor and Extract Manufacturers Association (FEMA). [6] For professionals in drug

development, the interest in this molecule lies in its potential as a versatile chemical

intermediate. [2][5]The presence of two distinct functional groups, a secondary alcohol and a

tertiary thiol, allows for selective chemical modifications.

Thiol Group Reactivity: The thiol group is a strong nucleophile and can undergo a variety of

reactions, including alkylation, acylation, and oxidation to form disulfides. It can also be used

in thiol-ene "click" chemistry reactions, which are valuable for bioconjugation and materials

science.

Alcohol Group Reactivity: The secondary alcohol can be oxidized to a ketone, esterified, or

converted to a leaving group for nucleophilic substitution reactions.

The bifunctional nature of this molecule makes it a potential building block for the synthesis of

more complex molecules with potential biological activity. The thiol group, in particular, is of

interest in medicinal chemistry as it can mimic the sulfhydryl group of cysteine and interact with

biological targets.

Safety, Handling, and Storage
Hazard Identification: 4-Mercapto-4-methyl-2-pentanol is classified with the following

hazards:

Harmful if swallowed (H302) [7]* Causes skin irritation (H315) [7]* Causes serious eye

irritation (H319) [7]* May cause respiratory irritation (H335) [7] Handling: Due to its potent

and unpleasant odor, all work with 4-Mercapto-4-methyl-2-pentanol should be conducted in

a well-ventilated fume hood. [8]Standard personal protective equipment, including safety

goggles, chemical-resistant gloves, and a lab coat, should be worn. [2] Storage: Thiols are

susceptible to air oxidation, which can lead to the formation of disulfides. [9]Therefore, it is

recommended to store 4-Mercapto-4-methyl-2-pentanol in a cool, dry, and well-ventilated

area, away from heat and moisture. [2]Containers should be tightly sealed, and for long-term

storage, flushing the container with an inert gas like argon or nitrogen is advisable.
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Decontamination and Waste Disposal: All glassware and equipment that come into contact with

thiols should be decontaminated by soaking in a bleach solution for at least 14 hours to oxidize

the thiol. [10]All solid and liquid waste should be collected in appropriately labeled hazardous

waste containers.

Conclusion
4-Mercapto-4-methyl-2-pentanol is a molecule with a well-established role in the flavor and

fragrance industry. For researchers and scientists, its true potential may lie in its utility as a

bifunctional building block for organic synthesis. The distinct reactivity of its alcohol and thiol

groups offers a platform for creating more complex and potentially bioactive molecules. A

thorough understanding of its properties, synthetic accessibility, and handling requirements is

crucial for unlocking its broader applications in chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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